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Compound of Interest

Compound Name: (2-Bromoethyl)trimethylsilane

Cat. No.: B057555

Core Concepts of Silylation

The primary function of silylation in synthetic organic chemistry is the protection of reactive
functional groups to prevent unwanted side reactions during chemical transformations.[1][8]
The protective silyl group can be selectively removed under specific and mild conditions,
regenerating the original functional group.[9][10] The stability of silyl ethers, a key consideration
in their application, is significantly influenced by the steric bulk of the groups attached to the
silicon atom.[7][9]

Mechanism of Silylation

The silylation of an alcohol typically proceeds via a nucleophilic substitution reaction (Sn2
mechanism) at the silicon center of a silyl halide.[1][5] The reaction is generally carried out in
the presence of a base, such as an amine, which deprotonates the alcohol to form a more
nucleophilic alkoxide. This alkoxide then attacks the electrophilic silicon atom, displacing a
halide leaving group.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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